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Compound of Interest

Compound Name: PTP Inhibitor III

Cat. No.: B161365 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. PTP Inhibitor III, a cell-permeable, covalent inhibitor of protein tyrosine

phosphatases (PTPs), requires careful management throughout its lifecycle, including its

ultimate disposal.[1][2][3] This guide provides essential safety and logistical information for the

proper disposal of PTP Inhibitor III, also known by its chemical name, α-Bromo-4-

(carboxymethoxy)acetophenone.[1][4][5]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle PTP Inhibitor III with

appropriate personal protective equipment (PPE). The compound is known to cause burns and

is irritating to the eyes and respiratory system.[2] Furthermore, it is classified as harmful if

swallowed. Some suppliers also classify it as a "Dangerous Good for transport," which may

entail additional shipping and handling charges.[1][2]

Recommended PPE:

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles should be worn at all times.

Lab Coat: A standard lab coat is necessary to protect from spills.
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Respiratory Protection: If handling the solid form outside of a fume hood, a respirator may be

necessary to avoid inhalation of dust.

In case of contact with eyes, immediately rinse with plenty of water and seek medical advice. If

the compound comes into contact with skin, contaminated clothing should be removed

immediately, and the affected area should be rinsed thoroughly.[2]

Chemical and Physical Properties
A clear understanding of the inhibitor's properties is essential for its safe handling and disposal.

Property Data

Molecular Formula C₁₀H₉BrO₄[1][4]

Molecular Weight 273.1 g/mol [1][4]

Appearance White solid or crystalline solid[2]

Purity ≥90% by HPLC[2]

Solubility

DMF: 20 mg/ml, DMSO: 25 mg/ml, Ethanol: 30

mg/ml, PBS (pH 7.2): 0.5 mg/ml.[4] Note: It is

reported to be unstable in DMSO, so

reconstitution should occur just prior to use.[2]

Storage
Store at -20°C.[4] It is recommended to aliquot

and freeze at -70°C after the initial thaw.[2]

Stability ≥ 4 years when stored correctly.[4]

Step-by-Step Disposal Procedure
The primary directive for the disposal of PTP Inhibitor III is to treat it as hazardous chemical

waste. One Safety Data Sheet (SDS) explicitly states to "Dispose of contents/ container to an

approved waste disposal plant." Although another source suggests it may not be classified as a

hazardous substance, a conservative approach is always recommended in a laboratory setting.

[6]

1. Waste Segregation:
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Solid Waste: Unused or expired PTP Inhibitor III solid should be collected in a clearly

labeled, sealed container designated for hazardous chemical waste.

Liquid Waste: Solutions containing PTP Inhibitor III should be collected in a separate,

labeled, and sealed container for hazardous liquid waste. Do not mix with other incompatible

waste streams.

Contaminated Materials: Any materials that have come into contact with PTP Inhibitor III,
such as pipette tips, gloves, and weighing paper, should be disposed of as solid hazardous

waste.

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"PTP Inhibitor III" or "α-Bromo-4-(carboxymethoxy)acetophenone," and the approximate

concentration and quantity.

3. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials, until they can be collected by a certified hazardous waste disposal

service.

4. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not attempt to dispose of PTP Inhibitor III down the drain or in regular trash.

Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagram outlines the key decision points

and actions required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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